Cas no 77994-14-0 (4(3H)-Pyrimidinone,5-amino-2-(methylamino)-)
77994-14-0 structure
Product Name:4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
CAS No:77994-14-0
MF:C5H8N4O
MW:140.143219947815
CID:551304
PubChem ID:20276670
Update Time:2025-04-19
4(3H)-Pyrimidinone,5-amino-2-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 4(3H)-Pyrimidinone,5-amino-2-(methylamino)-
- 4(1H)-Pyrimidinone,5-amino-2-(methylamino)- (9CI)
- 77994-14-0
- SCHEMBL10998467
- 5-Amino-2-(methylamino)pyrimidin-4(1H)-one
- AKOS006364732
-
- Inchi: 1S/C5H8N4O/c1-7-5-8-2-3(6)4(10)9-5/h2H,6H2,1H3,(H2,7,8,9,10)
- InChI Key: QEYNWXDYADYGPU-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=C(NC)N1)N
Computed Properties
- Exact Mass: 140.07
- Monoisotopic Mass: 140.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.5A^2
- XLogP3: -1.4
4(3H)-Pyrimidinone,5-amino-2-(methylamino)- Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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